molecular formula C8H16O7S2 B8503754 2-Acetyl-2-methylpropane-1,3-diol bismethanesulphonate

2-Acetyl-2-methylpropane-1,3-diol bismethanesulphonate

Cat. No.: B8503754
M. Wt: 288.3 g/mol
InChI Key: MVMQMNDHMWHSRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Acetyl-2-methylpropane-1,3-diol bismethanesulphonate is a useful research compound. Its molecular formula is C8H16O7S2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H16O7S2

Molecular Weight

288.3 g/mol

IUPAC Name

[2-methyl-2-(methylsulfonyloxymethyl)-3-oxobutyl] methanesulfonate

InChI

InChI=1S/C8H16O7S2/c1-7(9)8(2,5-14-16(3,10)11)6-15-17(4,12)13/h5-6H2,1-4H3

InChI Key

MVMQMNDHMWHSRF-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(C)(COS(=O)(=O)C)COS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

66 g (0.5 mol) of 3-oxo-2,2-bis-(hydroxymethyl)butane (for the preparation, see Beilstein H 1, E III 3306, IV 4132 and J. Chem. Soc., London, 1932, 2671) were dissolved in 300 ml of 1,2-dichlorethane, 114.5 g (1 mol) of methanesulphonyl chloride were added dropwise, and 158 g (2 mol) of pyridine were added dropwise at 0°-5° C. The mixture was subsequently stirred at room temperature for 15 hours and then poured onto 600 ml of ice-water and 100 ml of concentrated hydrochloric acid. A solid thereby precipitated and was filtered off. The aqueous phase was extracted with 1,000 ml of methylene chloride; the solid was dissolved in the methylene chloride phase, the organic phase was dried over sodium sulphate, the solvent was distilled off under a waterpump vacuum and the residue was suspended in 200 ml of ether. The residue was filtered off and washed with 100 ml of ether. 100 g (about 70% of theory) of 2-acetyl-2-methyl-propane-1,3-diol bismethanesulphonate of melting point 105°-108° C. were obtained. ##STR71##
Quantity
66 g
Type
reactant
Reaction Step One
[Compound]
Name
III
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
IV
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
114.5 g
Type
reactant
Reaction Step Four
Quantity
158 g
Type
reactant
Reaction Step Five
[Compound]
Name
ice water
Quantity
600 mL
Type
reactant
Reaction Step Six
Quantity
100 mL
Type
reactant
Reaction Step Six
Quantity
300 mL
Type
solvent
Reaction Step Seven

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